Cas no 1806844-79-0 (Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806844-79-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4860576
• Update Time: 2025-10-22

Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-8(16)4-6-9(11)5(12)3-7(15-6)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： NBYPCFKITKKJNF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)N=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate

Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate, with the CAS number 1806844-79-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials synthesis. This compound is characterized by its unique pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of bromo, chloro, and difluoromethyl substituents on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate in the development of next-generation pesticides. Researchers have demonstrated that the compound exhibits remarkable selective toxicity against agricultural pests while showing minimal adverse effects on non-target organisms. This property is attributed to the precise positioning of the halogen substituents, which enhances the compound's ability to interact with specific biochemical pathways in pests.

In addition to its pesticidal applications, this compound has shown promise in the field of drug discovery. The pyridine derivative has been utilized as a scaffold for designing novel antimicrobial agents. Recent findings indicate that Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate derivatives possess potent activity against multidrug-resistant bacterial strains, making them a compelling candidate for future therapeutic interventions.

The synthesis of Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination and chlorination of the pyridine ring, followed by the introduction of the difluoromethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality control standards for both industrial and academic applications.

From an environmental standpoint, Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate has been subjected to rigorous toxicity testing. Studies reveal that while the compound exhibits high efficacy in its intended applications, it undergoes rapid degradation under environmental conditions, minimizing its ecological footprint. This characteristic aligns with global efforts to develop sustainable chemical solutions that balance efficacy with environmental responsibility.

Looking ahead, Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate is expected to play a pivotal role in advancing several emerging technologies. Its unique chemical properties make it an ideal candidate for exploring new frontiers in nanotechnology and biotechnology. For instance, researchers are currently investigating its potential as a building block for constructing advanced drug delivery systems and bioimaging agents.

In conclusion, Ethyl 3-bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetate (CAS No: 1806844-79-0) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a versatile compound with immense potential for future innovations. As research continues to uncover new facets of this compound, it is poised to make significant contributions to both scientific advancement and industrial progress.